Cas no 71346-17-3 (6-Fluorochromone-3-carboxylic Acid)

• Product Name: 6-Fluorochromone-3-carboxylic Acid
• CAS No: 71346-17-3
• MF: C₁₀H₅FO₄
• MW: 208.142706632614
• MDL: MFCD03424505
• CID: 548223
• PubChem ID: 24878699
• Update Time: 2025-11-01

6-Fluorochromone-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-3-carboxylicacid, 6-fluoro-4-oxo-
• 6-fluoro-4-oxochromene-3-carboxylic acid
• 6-Fluorochromone-3-carboxylic acid
• AT24397
• 6-FLUOROCHROMONE-3-CARBOXYLIC ACID 97
• MFCD03424505
• PS-6609
• 6-Fluorochromone-3-carboxylic acid, 97%
• DTXSID20399266
• AKOS015894382
• 71346-17-3
• CS-0173347
• 6-FLUOROCHROMONE-3-CARBOXYLICACID97
• A837160
• 6-Fluoro-4-oxo-4H-chromene-3-carboxylic acid
• SCHEMBL4576015
• DB-350476
• 6-Fluorochromone-3-carboxylic Acid

• MDL： MFCD03424505
• Inchi： 1S/C10H5FO4/c11-5-1-2-8-6(3-5)9(12)7(4-15-8)10(13)14/h1-4H,(H,13,14)
• InChI Key： VBSNAYJWUMOGOP-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(C(C(=O)O)=CO2)=O

Computed Properties

• Exact Mass: 208.01700
• Monoisotopic Mass: 208.01718680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.9
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Melting Point: 234-238 °C (lit.)
• Boiling Point: 347.5±42.0 °C at 760 mmHg
• Flash Point: 163.9±27.9 °C
• PSA: 67.51000
• LogP: 1.63030
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-Fluorochromone-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-Fluorochromone-3-carboxylic Acid

Introduction to 6-Fluorochromone-3-carboxylic Acid (CAS No. 71346-17-3)

6-Fluorochromone-3-carboxylic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 71346-17-3, is a fluorinated chromone derivative that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. Chromones, a class of heterocyclic compounds characterized by a benzopyranone core, are widely recognized for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a fluorine atom at the 6-position and a carboxylic acid group at the 3-position in this compound enhances its pharmacological potential, making it a valuable scaffold for drug discovery and development.

The structural features of 6-Fluorochromone-3-carboxylic Acid contribute to its unique chemical and biological properties. The fluorine atom, being highly electronegative, influences the electronic distribution within the molecule, thereby modulating its reactivity and interactions with biological targets. This fluorine substitution can improve metabolic stability, binding affinity, and overall pharmacokinetic profiles, which are critical factors in drug design. Additionally, the presence of a carboxylic acid group provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, 6-Fluorochromone-3-carboxylic Acid has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its role as an intermediate in the synthesis of novel therapeutic agents. For instance, researchers have explored its utility in developing inhibitors targeting specific enzymes involved in cancer progression. The fluorinated chromone core has been shown to exhibit inhibitory effects on kinases and other enzymes that play pivotal roles in tumor growth and metastasis. Preclinical studies have demonstrated that derivatives of 6-Fluorochromone-3-carboxylic Acid can selectively inhibit these enzymes without significant toxicity to normal cells.

Another significant area of research focuses on the antimicrobial properties of 6-Fluorochromone-3-carboxylic Acid. Antibiotic resistance is a growing global health concern, necessitating the development of new antimicrobial agents. Chromone derivatives have shown promise in this regard due to their ability to disrupt bacterial cell wall synthesis and interfere with essential metabolic pathways. The fluorine atom in 6-Fluorochromone-3-carboxylic Acid enhances its ability to interact with bacterial enzymes, leading to increased efficacy against resistant strains. This has opened up new avenues for combating multidrug-resistant bacteria.

The synthetic methodologies for preparing 6-Fluorochromone-3-carboxylic Acid have also been refined in recent years. Researchers have developed efficient multi-step synthetic routes that utilize readily available starting materials and proceed with high yields and purity. These advancements have made it feasible to produce larger quantities of the compound for both research and commercial purposes. Additionally, green chemistry principles have been incorporated into some synthetic protocols to minimize environmental impact, ensuring sustainable production practices.

From a biochemical perspective, 6-Fluorochromone-3-carboxylic Acid interacts with various biological targets through multiple mechanisms. Its chromone core can bind to DNA and inhibit topoisomerases, enzymes essential for DNA replication and repair. The fluorine atom further enhances this interaction by improving binding affinity and stability. Furthermore, the carboxylic acid group can participate in hydrogen bonding interactions with amino acid residues in protein targets, modulating enzyme activity and signaling pathways.

The pharmacokinetic properties of 6-Fluorochromone-3-carboxylic Acid have also been thoroughly investigated. Studies have shown that this compound exhibits favorable solubility characteristics, which is crucial for oral bioavailability. Additionally, its metabolic stability has been enhanced through fluorination, reducing rapid degradation in vivo. These properties make it an attractive candidate for further development into a therapeutic drug.

In conclusion,6-Fluorochromone-3-carboxylic Acid (CAS No. 71346-17-3) is a versatile and promising compound with significant applications in pharmaceutical research and drug development. Its unique structural features enable interactions with various biological targets, making it valuable for developing novel therapeutic agents targeting cancer, infections, and other diseases. Ongoing research continues to explore new synthetic routes and applications for this compound, ensuring its continued relevance in the field of medicinal chemistry.